Cas no 96501-85-8 (4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde)
96501-85-8 structure
Product Name:4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde
CAS No:96501-85-8
MF:C12H16O4
MW:224.253044128418
CID:1986793
PubChem ID:178827
Update Time:2025-04-21
4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde
- 4,5-dimethoxy-2-propan-2-yloxybenzaldehyde
- Benzaldehyde, 4,5-dimethoxy-2-(1-methylethoxy)-
- DTXSID60242282
- 96501-85-8
-
- Inchi: 1S/C12H16O4/c1-8(2)16-10-6-12(15-4)11(14-3)5-9(10)7-13/h5-8H,1-4H3
- InChI Key: QPOPBYLRYTYFPH-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=CC=1C=O)OC)OC)C(C)C
Computed Properties
- Exact Mass: 224.105
- Monoisotopic Mass: 224.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.085
- Boiling Point: 353.4°C at 760 mmHg
- Flash Point: 156.1°C
- Refractive Index: 1.514
4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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